Cas no 365543-06-2 (methyl 2-methoxy-6-[(1E,3E)-4-phenylbuta-1,3-dienyl]benzoate)

Methyl 2-methoxy-6-[(1E,3E)-4-phenylbuta-1,3-dienyl]benzoate is a conjugated diene ester derivative with a phenyl-substituted butadiene moiety. Its extended π-conjugation system enhances electronic delocalization, making it valuable for applications in organic synthesis and materials science. The compound's rigid structure and aromatic character contribute to its stability, while the methoxy and ester functional groups offer synthetic versatility for further modifications. Its well-defined stereochemistry (1E,3E) ensures consistency in reactivity, particularly in Diels-Alder or cross-coupling reactions. This compound is particularly useful as a building block for advanced intermediates in pharmaceuticals, agrochemicals, or optoelectronic materials due to its tunable electronic properties and structural precision.

methyl 2-methoxy-6-[(1E,3E)-4-phenylbuta-1,3-dienyl]benzoate structure

365543-06-2 structure

Product Name:methyl 2-methoxy-6-[(1E,3E)-4-phenylbuta-1,3-dienyl]benzoate

CAS No:365543-06-2

MF:C₁₉H₁₈O₃

MW:294.344425678253

MDL:MFCD12546713

CID:1474111

PubChem ID:46735323

Update Time:2025-05-19

methyl 2-methoxy-6-[(1E,3E)-4-phenylbuta-1,3-dienyl]benzoate Chemical and Physical Properties

Names and Identifiers

- methyl 2-methoxy-6-[(1E,3E)-4-phenylbuta-1,3-dienyl]benzoate
- Benzoic a<wbr>
- Methyl 2-<wbr>
- LogP
- 2-METHOXY-6-(4-PHENYL-BUTA-1,3-DIENYL)-BENZOIC ACID METHYL ESTER
- 365543-06-2
- MFCD12546713
- METHYL 2-METHOXY-6-[(1E,3E)-4-PHENYLBUTA-1,3-DIEN-1-YL]BENZOATE
- AKOS017343678
- MDL： MFCD12546713
- Inchi： 1S/C19H18O3/c1-21-17-14-8-13-16(18(17)19(20)22-2)12-7-6-11-15-9-4-3-5-10-15/h3-14H,1-2H3/b11-6+,12-7+
- InChI Key： DLIZJZCVTCSMNF-GNXRPPCSSA-N
- SMILES： O(C)C1=CC=CC(/C=C/C=C/C2C=CC=CC=2)=C1C(=O)OC

Computed Properties

Exact Mass: 294.12564
Monoisotopic Mass: 294.125594432g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 6
Complexity: 394
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 35.5Å²

Experimental Properties

PSA: 35.53

methyl 2-methoxy-6-[(1E,3E)-4-phenylbuta-1,3-dienyl]benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB465381-100 mg	2-Methoxy-6-(4-phenyl-buta-1,3-dienyl)-benzoic acid methyl ester; .	365543-06-2		100mg	€215.00	2023-04-21
abcr	AB465381-250 mg	2-Methoxy-6-(4-phenyl-buta-1,3-dienyl)-benzoic acid methyl ester; .	365543-06-2		250mg	€359.00	2023-04-21
abcr	AB465381-1 g	2-Methoxy-6-(4-phenyl-buta-1,3-dienyl)-benzoic acid methyl ester; .	365543-06-2		1g	€549.00	2023-04-21
abcr	AB465381-100mg	2-Methoxy-6-(4-phenyl-buta-1,3-dienyl)-benzoic acid methyl ester; .	365543-06-2		100mg	€215.00	2025-02-15
abcr	AB465381-250mg	2-Methoxy-6-(4-phenyl-buta-1,3-dienyl)-benzoic acid methyl ester; .	365543-06-2		250mg	€359.00	2025-02-15
abcr	AB465381-1g	2-Methoxy-6-(4-phenyl-buta-1,3-dienyl)-benzoic acid methyl ester; .	365543-06-2		1g	€549.00	2025-02-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	A01_1411217-100mg	2-Methoxy-6-(4-phenyl-buta-1,3-dienyl)-benzoic acid methyl ester	365543-06-2	nan	100mg	¥3560.00	2025-04-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	A01_1411217-250mg	2-Methoxy-6-(4-phenyl-buta-1,3-dienyl)-benzoic acid methyl ester	365543-06-2	nan	250mg	¥5790.00	2025-04-15